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Compound of Interest

Compound Name: Halofenozide

cat. No.: B1672923

The following guide provides essential safety and logistical information for the proper disposal
of halofenozide, a diacylhydrazine insecticide. Adherence to these procedures is critical for
ensuring laboratory safety, protecting environmental health, and maintaining regulatory
compliance. Although all U.S. registrations for halofenozide were voluntarily canceled in 2012,
proper disposal of existing stocks remains a key responsibility for researchers and laboratory
managers.[1]

Immediate Safety and Handling Precautions

Before handling halofenozide for disposal, consult the Safety Data Sheet (SDS).
Halofenozide is classified as a skin sensitizer and is toxic to aquatic life with long-lasting
effects.[2][3]

o Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant
gloves (e.g., nitrile), safety goggles, and a lab coat.

o Ventilation: Handle the material in a well-ventilated area or under a chemical fume hood to
avoid inhalation of dusts or vapors.

o Spill Management: In case of a spill, contain and absorb it with an inert material like sand or
earth. Transfer the spilled material and absorbent into a separate, sealed container for
disposal.[2]

Step-by-Step Disposal Protocol
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The ultimate disposal of halofenozide must consider its environmental impact and comply with
all federal, state, and local regulations.[2] Pesticides are regulated under the Federal
Insecticide, Fungicide, and Rodenticide Act (FIFRA) until they are designated for disposal, at
which point they fall under the Resource Conservation and Recovery Act (RCRA).[4]

Step 1: Waste Characterization

« |dentify Waste: Determine if the halofenozide product is unusable (e.g., expired,
unidentified, or degraded) and must be discarded.

e Hazardous Waste Determination: Evaluate the waste in accordance with EPA 40 CFR Part
261 to determine if it meets the criteria for hazardous waste.[2] Given its toxicity to aquatic
life, it is likely to be considered hazardous. Consult with your institution's Environmental
Health and Safety (EHS) department for proper classification.

Step 2: Prioritize Reuse or Return

o Approved Use: The preferred option is to use any remaining product for its approved,
intended purpose according to the original label instructions.[2][5][6] However, given the
cancellation of its registration, this may not be feasible or permissible.

e Return to Manufacturer: Contact the manufacturer or supplier to inquire if they will accept the
returned product.[2]

Step 3: Preparing Waste for Disposal

o Unused Product: Keep the chemical in its original, labeled container. Do not consolidate with
other wastes.

o Contaminated Materials: Any lab materials (e.g., PPE, absorbent pads, glassware)
contaminated with halofenozide should be collected in a separate, sealed, and clearly
labeled container for hazardous waste disposal.

o Wastewater: Aqueous waste from cleaning or rinsing should be collected. Do not discharge it
down the drain.[2][7] This wastewater must be evaluated and treated as hazardous waste or
managed through a permitted wastewater treatment facility after consulting with the
governing authority.[2]
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Step 4: Container Decontamination and Disposal An empty pesticide container can be as
hazardous as a full one due to residual contents.[7] Never reuse pesticide containers for other
purposes.[5][6]

 Triple Rinsing Protocol:

[e]

Empty the container into the designated hazardous waste collection vessel.

o

Fill the container one-quarter full with a suitable solvent (e.g., water, as specified by the
product label or EHS).

o

Securely cap the container and shake for 30 seconds.

[¢]

Pour the rinsate into a designated hazardous waste container.

[¢]

Repeat this rinsing process two more times.[7]

» Final Disposal of Rinsed Containers: Once decontaminated, puncture the container to
prevent reuse. It may then be offered for recycling, reconditioning, or disposed of in a
sanitary landfill or via incineration, as permitted by state and local authorities.[2]

Step 5: Final Disposal of Chemical Waste

» Approved Disposal Facility: Wastes resulting from the use of halofenozide must be
disposed of at an approved waste disposal facility.[2][3]

» Contact Authorities: Your institution's EHS office is the primary point of contact. They can
arrange for pickup by a licensed hazardous waste contractor. Alternatively, you can contact
your local solid waste agency or state environmental agency to identify household hazardous
waste collection programs or "Clean Sweep" programs for commercial users.[4][5][6]

Data Summary: Halofenozide Properties

This table summarizes key quantitative and qualitative data relevant to the handling and
disposal of halofenozide.
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Property Value / Classification Source

Skin Sensitization (Category
o 1), Hazardous to the aquatic
GHS Hazard Classification ] [2]
environment, long-term hazard

(Category 2)

o Class IllI: Slightly Hazardous
WHO Hazard Classification ) [2]
(Technical Grade)

Can be persistent in soil
) ) systems. Half-life can range
Soil Persistence ] [819]
from 39 to 704 days depending

on soil type and conditions.

Stable to hydrolysis. DT50
values are 310 days (pH 5),

Aqueous Stability [2]
481 days (pH 7), and 226 days

(pH 9).

High leachability potential
Leaching Potential based on chemical properties. [8]

May leach to groundwater.

Moderately toxic to many
o aguatic species, honeybees,
Ecotoxicity . . [8]
and earthworms. Slightly toxic

to birds.

Experimental Protocols & Workflows
Workflow for Halofenozide Disposal

The following diagram outlines the decision-making process for the proper disposal of
halofenozide waste and its containers in a laboratory setting.
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Caption: Workflow for Halofenozide Waste Disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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